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Compound of Interest

Compound Name:
Dimethyl 2,6-

dibromoheptanedioate

Cat. No.: B1582285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Dimethyl 2,6-dibromoheptanedioate (CAS No. 868-73-5). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
Dimethyl 2,6-dibromoheptanedioate is a chemical that requires careful handling due to its

potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation. Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[1]

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

[2]

To prevent skin contact which

can cause irritation.

Body Protection

Impervious clothing, such as a

lab coat or chemical-resistant

suit.[2]

To protect the skin from

accidental spills.

Respiratory Protection

A NIOSH-approved respirator

with a type ABEK (EN14387)

filter. In cases of insufficient

ventilation, a full-face supplied-

air respirator should be used.

[2]

To prevent inhalation of vapors

or mists that may cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial when working with Dimethyl 2,6-dibromoheptanedioate.

The following workflow ensures a safe operational environment.

Safe Handling Workflow for Dimethyl 2,6-dibromoheptanedioate

Preparation Handling Post-Handling Disposal

Review SDS Don PPE Prepare Fume Hood Transfer Chemical Perform Reaction Decontaminate Surfaces Doff PPE Segregate Waste Label Waste Container Store for Pickup

Click to download full resolution via product page

Caption: Workflow for handling Dimethyl 2,6-dibromoheptanedioate.
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Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Dimethyl 2,6-dibromoheptanedioate
before commencing any work.

Ensure that a properly functioning chemical fume hood is available.[2]

Don the required PPE as specified in the table above.

Handling:

All handling of Dimethyl 2,6-dibromoheptanedioate, including weighing and transferring,

must be conducted within a certified chemical fume hood to minimize inhalation exposure.

[2]

Use appropriate lab equipment (e.g., glass or compatible plastic) to handle the chemical.

Avoid the formation of mists or aerosols.[2]

Post-Handling:

After handling, decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Carefully remove PPE, avoiding contact with contaminated areas.

Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental and personnel safety.

Waste Disposal Protocol:

Waste Segregation:
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All waste materials contaminated with Dimethyl 2,6-dibromoheptanedioate, including

unused product, contaminated lab supplies (e.g., gloves, pipette tips), and reaction

byproducts, must be collected in a designated, properly labeled hazardous waste

container.

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Dimethyl 2,6-dibromoheptanedioate".

Storage and Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Dispose of the hazardous waste through a licensed professional waste disposal service in

accordance with all local, state, and federal regulations.[2] Do not pour this chemical down

the drain.[2]

Logical Relationships in PPE Selection
The selection of appropriate PPE is directly correlated with the identified hazards of the

chemical.

PPE Selection Based on Chemical Hazards

Identified Hazards

Required PPE

Skin Irritation (H315)

Chemical-Resistant GlovesLab Coat

Serious Eye Irritation (H319)

Safety Goggles & Face Shield

Respiratory Irritation (H335)

Respirator

Harmful if Swallowed (H302)
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Caption: Relationship between hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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